Cas no 773134-85-3 (Ethyl 3-bromo-5-chloro-2-hydroxybenzoate)

• Product Name: Ethyl 3-bromo-5-chloro-2-hydroxybenzoate
• CAS No: 773134-85-3
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 834950
• PubChem ID: 70700846
• Update Time: 2025-04-19

Ethyl 3-bromo-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-chloro-2-hydroxybenzoate
• BENZOIC ACID,3-BROMO-5-CHLORO-2-HYDROXY-,ETHYL ESTER
• 773134-85-3
• CS-0331095
• AMY38230
• Ethyl3-broMo-5-chloro-2-hydroxybenzoate
• D87609
• DTXSID70743639

• MDL： MFCD06204396
• Inchi： 1S/C9H8BrClO3/c1-2-14-9(13)6-3-5(11)4-7(10)8(6)12/h3-4,12H,2H2,1H3
• InChI Key： IVFSJEZMMQQJFK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OCC)=C1O)Cl

Computed Properties

• Exact Mass: 277.93454
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53